3-methyl-2-oxo-N-(propan-2-yl)butanamide
Overview
Description
“3-methyl-2-oxo-N-(propan-2-yl)butanamide” is a chemical compound with the CAS Number: 98552-48-8 . It has a molecular weight of 157.21 and its IUPAC name is N-isopropyl-3-methyl-2-oxobutanamide .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H15NO2/c1-5(2)7(10)8(11)9-6(3)4/h5-6H,1-4H3,(H,9,11) . This indicates the molecular structure of the compound.
Physical And Chemical Properties Analysis
“this compound” is a powder with a melting point of 34-35 degrees Celsius .
Scientific Research Applications
Synthetic Pathways and Precursors
Synthesis of Heterocyclic Compounds
3-methyl-2-oxo-N-(propan-2-yl)butanamide and related compounds have been extensively studied for their role as precursors in the synthesis of heterocyclic compounds. The methods for synthesizing these compounds involve reactions like diketene with aromatic primary amine and 2-aminopyridine with β-keto-t-butylthioester or ethylacetoacetate. These pathways are crucial for preparing precursors for various heterocyclic compounds, highlighting their synthetic importance and reactivity (Fadda, Abdel‐Galil, & Elattar, 2015).
Antimicrobial Activity
Development of Antimicrobial Agents
Some derivatives synthesized from this compound have shown potential as antimicrobial agents. For instance, new pyrazole, thiophene, thiazole, and 1,3,4-thiadiazole derivatives incorporating a pyrimidine ring synthesized from similar compounds have demonstrated moderate antimicrobial activity. This suggests their utility in developing new antimicrobial agents (Farag, Kheder, & Mabkhot, 2009).
Enzyme Inhibition for Therapeutic Applications
Urease Inhibitors
Novel indole-based hybrid scaffolds incorporating derivatives of this compound have been found to be potent urease inhibitors. This enzyme inhibition capability suggests these compounds' potential in therapeutic applications, especially in conditions where urease activity needs to be controlled. The study provides valuable insights into the structure-activity relationship, paving the way for the development of new drugs (Nazir et al., 2018).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
3-methyl-2-oxo-N-propan-2-ylbutanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2/c1-5(2)7(10)8(11)9-6(3)4/h5-6H,1-4H3,(H,9,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJMOQIJIYDHKJT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)C(=O)NC(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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